Cas no 1805152-76-4 (Ethyl 5-bromomethyl-3-cyano-2-(difluoromethoxy)phenylacetate)

• Product Name: Ethyl 5-bromomethyl-3-cyano-2-(difluoromethoxy)phenylacetate
• CAS No: 1805152-76-4
• MF: C₁₃H₁₂BrF₂NO₃
• MW: 348.140089988709
• CID: 4945807
• Update Time: 2025-06-25

Ethyl 5-bromomethyl-3-cyano-2-(difluoromethoxy)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-bromomethyl-3-cyano-2-(difluoromethoxy)phenylacetate

• Inchi： 1S/C13H12BrF2NO3/c1-2-19-11(18)5-9-3-8(6-14)4-10(7-17)12(9)20-13(15)16/h3-4,13H,2,5-6H2,1H3
• InChI Key： CPDJIOVIVOKPAX-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C#N)C(=C(C=1)CC(=O)OCC)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 372
• XLogP3: 3.3
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 5-bromomethyl-3-cyano-2-(difluoromethoxy)phenylacetate

Ethyl 5-bromomethyl-3-cyano-2-(difluoromethoxy)phenylacetate (CAS No. 1805152-76-4): A Comprehensive Overview

Ethyl 5-bromomethyl-3-cyano-2-(difluoromethoxy)phenylacetate (CAS No. 1805152-76-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its intricate molecular structure, combines multiple functional groups that make it a versatile intermediate in the development of novel therapeutic agents. The presence of a bromomethyl group, a cyano group, and a difluoromethoxy group provides a rich framework for further chemical modifications, enabling researchers to explore diverse pharmacological pathways.

The chemical structure of Ethyl 5-bromomethyl-3-cyano-2-(difluoromethoxy)phenylacetate is highly intriguing and offers numerous possibilities for synthetic chemistry. The bromomethyl moiety, in particular, serves as a reactive site for nucleophilic substitution reactions, making it an invaluable building block for constructing more complex molecules. This property has been leveraged in various synthetic strategies to develop intermediates for drug candidates targeting a wide range of diseases.

In recent years, there has been growing interest in the development of fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The incorporation of a difluoromethoxy group in Ethyl 5-bromomethyl-3-cyano-2-(difluoromethoxy)phenylacetate aligns with this trend, as fluorine atoms are known to modulate the pharmacokinetic and pharmacodynamic properties of molecules. Studies have demonstrated that fluorinated analogs often exhibit better pharmacological profiles compared to their non-fluorinated counterparts.

The cyano group in the molecule also plays a crucial role in its reactivity and functionality. This group can participate in various transformations, including reduction to an amine or conversion to a carboxylic acid, depending on the synthetic requirements. Such versatility makes Ethyl 5-bromomethyl-3-cyano-2-(difluoromethoxy)phenylacetate a valuable asset in medicinal chemistry libraries.

Recent research has highlighted the potential of Ethyl 5-bromomethyl-3-cyano-2-(difluoromethoxy)phenylacetate in the synthesis of bioactive molecules. For instance, studies have shown that derivatives of this compound can be used to develop inhibitors targeting enzymes involved in inflammatory pathways. The bromomethyl group allows for further functionalization, enabling the creation of molecules with tailored properties. Additionally, the difluoromethoxy group contributes to improved solubility and bioavailability, which are critical factors in drug design.

The pharmaceutical industry has been particularly interested in exploring the therapeutic potential of compounds containing both cyano and difluoromethoxy groups. These functional moieties have been associated with enhanced binding interactions with biological targets, leading to more potent and selective drug candidates. Ethyl 5-bromomethyl-3-cyano-2-(difluoromethoxy)phenylacetate serves as a key intermediate in synthesizing such compounds, offering researchers a starting point for developing novel treatments.

Synthetic methodologies involving Ethyl 5-bromomethyl-3-cyano-2-(difluoromethoxy)phenylacetate have been optimized to ensure high yields and purity. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce additional functional groups efficiently. These methods not only enhance the synthetic efficiency but also allow for greater control over the molecular architecture of the final products.

The versatility of Ethyl 5-bromomethyl-3-cyano-2-(difluoromethoxy)phenylacetate extends beyond its use as an intermediate in drug synthesis. It has also been explored as a precursor for materials science applications, where its unique structural features contribute to the development of advanced polymers and coatings. The presence of multiple reactive sites makes it an excellent candidate for designing multifunctional materials with tailored properties.

In conclusion, Ethyl 5-bromomethyl-3-cyano-2-(difluoromethoxy)phenylacetate (CAS No. 1805152-76-4) is a multifaceted compound with significant potential in pharmaceutical research and chemical synthesis. Its complex molecular structure and diverse functional groups make it a valuable tool for developing novel therapeutic agents and advanced materials. As research continues to uncover new applications for this compound, its importance in the chemical and pharmaceutical industries is likely to grow even further.